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Clinical Application & Outcomes: China vs. Japan

Aspect

Clinical Context in China

Clinical Context in Japan

Therapeutic
Combination

Primary
Indications &
supporting
trials

Reported
Efficacy
Outcomes

Key Supporting
Evidence

PAS Therapy: Explicitly defined
combination of Probucol, Aspirin, and
Statin [1].

Ischemic stroke patients at high
hemorrhage risk (PICASSO trial) [3];
Acute cerebral infarction [4];
Combination therapy with Metformin for
Type 2 Diabetes [5].

1 Self-care ability (Barthel Index) with
Probucol+Atorvastatin vs. Atorvastatin
alone [4]; | Composite vascular events
(stroke, MI, vascular death) [3].

Randomized Clinical Trials [4] [3];
Network meta-analysis & experimental
validation [5].

Adjunct to Statins: Used alongside
conventional lipid-lowering therapy, not
as a formally named regimen [2].

Coronary artery disease secondary
prevention (PROSPECTIVE trial,
POSITIVE study) [6] [2]; Familial
hypercholesterolemia with xanthomas

[6] [2].

Trend in | cerebrocardiovascular events
in integrated analysis [2]; Significant | in
secondary cardiovascular events in FH
patients (POSITIVE study) [6] [2].

Randomized Controlled Trials
(PROSPECTIVE) [2]; Long-term cohort
studies (POSITIVE) [6] [2].
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Experimental Protocols and Key Data

For a deeper understanding, here are the methodologies and findings from two pivotal studies highlighted in

the table.

Probucol in Acute Cerebral Infarction (China)

e Experimental Protocol: An RCT of 81 ACI patients compared Atorvastatin alone (n=41) versus
Probucol + Atorvastatin (n=40) for 6 months. Primary outcomes were Self-care Ability (Barthel Index,
Bl) and blood lipid levels [4].

¢ Key Findings: The combination group showed significantly greater improvement in self-care ability
and a more significant reduction in Total Cholesterol (TCH) and Low-Density Lipoprotein (LDL) levels.
A history of cerebrovascular disease, treatment modality, and LDL levels influenced self-care ability

[4].

PICASSO Trial in High-Risk Ischemic Stroke (East Asia)

¢ Experimental Protocol: A 2x2 factorial RCT in South Korea, Japan, Hong Kong, and the Philippines
enrolled 1,512 patients with ischemic stroke and a history of cerebral hemorrhage or multiple
microbleeds. Patients received Cilostazol or Aspirin, with or without Probucol (250 mg twice daily),
and were followed for a median of 1.9 years. Primary endpoints were the incidence of composite
vascular events (stroke, Ml, vascular death) and cerebral hemorrhage [3].

¢ Key Findings: The Probucol group had significantly fewer composite vascular events compared to
the non-Probucol group. The incidence of cerebral hemorrhage was also lower in the Probucol
group, suggesting a benefit for ischemic stroke patients with a high risk of hemorrhage [3].

Mechanism of Action: PAS Therapy Workflow

The following diagram illustrates the proposed multi-target mechanism of Probucel in PAS therapy,
particularly in the context of neurovascular protection, integrating its antioxidant and anti-inflammatory

properties with the effects of aspirin and statins.
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Key Regional Insights and Safety Profile

e China's Holistic Approach: The explicit "PAS therapy" reflects a strategy to simultaneously target
thrombosis (Aspirin), lipids (Statin), and oxidative stress/inflammation (Probucol). Research is

expanding into diabetic complications and cognitive impairment, highlighting Probucol's pleiotropic

potential beyond lipid-lowering [7] [5].
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e Japan's Focus on Residual Risk: Japan employs Probucol as an adjunct for high-risk patients,
particularly those with coronary artery disease or familial hypercholesterolemia on statins, to manage
residual cardiovascular risk [6] [2]. Long-term observational data like the POSITIVE study provide
strong real-world evidence for its utility in secondary prevention [2].

o Safety Profile: A key consideration is Probucol's tendency to reduce HDL-C ("good cholesterol")
levels and potential for QT interval prolongation on electrocardiograms [6] [3]. However, recent
analyses suggest that the HDL-C reduction may be linked to its mechanism of enhancing reverse
cholesterol transport and is not associated with worsened clinical outcomes [6] [2].

In summary, the research indicates that both Chinese and Japanese clinical practices leverage the multi-target
effects of Probucel in combination therapies for vascular diseases, with China formalizing the "PAS"

regimen and Japan utilizing it as a strategic adjunct.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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